Cas no 1171703-67-5 (2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine)

2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine structure
1171703-67-5 structure
Product Name:2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine
CAS No:1171703-67-5
MF:C8H16ClN3O
MW:205.685140609741
MDL:MFCD10001552
CID:5206144
PubChem ID:25248680
Update Time:2025-09-18

2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-((1,3-Dimethyl-1H-pyrazol-5-yl)methoxy)ethanamine hydrochloride
    • 2-((1,3-Dimethyl-1h-pyrazol-5-yl)methoxy)ethan-1-amine hydrochloride
    • 2-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]ethan-1-amine hydrochloride
    • {2-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]ethyl}amine hydrochloride
    • 2-((1,3-Dimethyl-1H-pyrazol-5-yl)methoxy)ethanaminehydrochloride
    • {2-[(1,3-Dimethyl-1H-pyrazol-5-yl)-methoxy]ethyl}amine hydrochloride
    • {2-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]ethyl}amine
    • 2-((1,3-Dimethyl-1h-pyrazol-5-yl)methoxy)ethan-1-amine
    • 2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine
    • MDL: MFCD10001552
    • Inchi: 1S/C8H15N3O.ClH/c1-7-5-8(11(2)10-7)6-12-4-3-9;/h5H,3-4,6,9H2,1-2H3;1H
    • InChI Key: VIPHHTIVEYPFPF-UHFFFAOYSA-N
    • SMILES: Cl.O(CCN)CC1=CC(C)=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Topological Polar Surface Area: 53.1

2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethan-1-amine Pricemore >>

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